2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol is a synthetic organic compound characterized by a propane-1,3-diol backbone substituted at the C2 position with a 4-methylpentan-2-ylamino group. This structure confers unique physicochemical properties, including polarity from the diol moiety and lipophilicity from the branched aliphatic amine substituent.
The compound’s branched alkyl chain may enhance membrane permeability compared to aromatic or polar substituents, making it a candidate for pharmaceutical or material science applications.
Properties
Molecular Formula |
C9H21NO2 |
|---|---|
Molecular Weight |
175.27 g/mol |
IUPAC Name |
2-(4-methylpentan-2-ylamino)propane-1,3-diol |
InChI |
InChI=1S/C9H21NO2/c1-7(2)4-8(3)10-9(5-11)6-12/h7-12H,4-6H2,1-3H3 |
InChI Key |
BGZIWXACRWMZMZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC(C)NC(CO)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol can be achieved through various methods. One common approach involves the reaction of 4-methylpentan-2-amine with epichlorohydrin, followed by hydrolysis to yield the desired product . The reaction conditions typically include the use of a solvent such as ethanol and a base like sodium hydroxide to facilitate the reaction.
Industrial Production Methods
Industrial production of 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol often involves large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to ensure consistency and efficiency .
Chemical Reactions Analysis
Types of Reactions
2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: It can undergo nucleophilic substitution reactions to form various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride are often used.
Substitution: Nucleophiles like halides and alkoxides are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .
Scientific Research Applications
Based on the search results, here's what is available regarding the applications of the compound 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol:
The provided search results offer limited information regarding the specific applications of the compound "2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol." However, some information can be gleaned from the search results regarding similar compounds and related applications.
Chemical Properties and Potential Applications
2-Methyl-1,3-propanediol: An Assessment Certificate was granted to Lyondell Australia Pty Limited for 2-methyl-1,3-propanediol, indicating its use as a monomer in the production of polyester resins for gel coats and coatings, polymer modifiers, and/or additives . Asia Pacific Specialty Chemicals Limited also applied for an extension of the Assessment Certificate for 2-methyl-1,3-propanediol .
- The substance has high water solubility and a low potential for bioaccumulation .
- Toxicological data indicates low toxicity .
Related Research and Applications
- Industrial Applications: Radioactivity is used in various industries, including nuclear, chemical, petroleum, pharmaceutical, medicine, steel, and coal, to examine product and process improvements, reduce costs, and solve complex research problems .
- Activation Analysis: Activation analysis, which involves exposing a sample to neutrons to create radioisotopes, can identify and measure elements in minute quantities and is useful in manufacturing and research .
- Fluorocarbon Coatings: Teflon finishes, which possess chemical inertness, water repellency, anti-sticking ability, and friction resistance, are used in various applications such as conveyor chutes, dump valves, extrusion dies, molding dies, packaging equipment, paint mixers, and textile drying cans .
- Gelling Agent: AM-9, a dry powder, forms a nonviscous solution in water and gels upon the addition of a catalyst and can be used in any place where water can be introduced .
Mechanism of Action
The mechanism of action of 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol with structurally related propane-1,3-diol derivatives, emphasizing substituent effects, molecular properties, and applications:
Key Observations:
Substituent Impact on Lipophilicity: The target compound’s 4-methylpentan-2-yl group balances lipophilicity and steric bulk, contrasting with fingolimod’s highly lipophilic 4-octylphenylethyl chain, which enhances blood-brain barrier penetration . Polar substituents (e.g., methoxy, hydroxyl, amino) in compounds like 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol increase water solubility, favoring applications in polymer chemistry .
Bioactivity and Applications: Fingolimod’s aromatic alkyl chain is critical for its sphingosine-1-phosphate receptor modulation, demonstrating how structural tweaks in propane-1,3-diol derivatives can yield therapeutic agents .
Synthesis and Isolation :
- Aromatic derivatives (e.g., 2-(4-hydroxyphenyl)propane-1,3-diol) are often isolated via silica gel chromatography from natural sources , while synthetic analogs like fingolimod require multi-step organic synthesis .
Biological Activity
The compound 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol is a derivative of 1,3-propanediol that has garnered interest due to its potential biological activities. Research into its pharmacological properties suggests various applications in medicinal chemistry, particularly in the development of therapeutic agents.
Chemical Structure and Properties
2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol is characterized by its amine and diol functional groups, which contribute to its reactivity and interaction with biological systems. The molecular structure can be represented as follows:
Antitumor Activity
Research indicates that compounds similar to 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol exhibit significant antitumor properties. For instance, studies have shown that derivatives of 1,3-propanediol can intercalate DNA, leading to inhibition of cancer cell proliferation. The presence of the aromatic ring in related compounds has been linked to enhanced antitumor activity due to increased binding affinity to DNA .
Cytotoxic Effects
In vitro studies have demonstrated that 2-[(4-Methylpentan-2-yl)amino]propane-1,3-diol exhibits cytotoxic effects against various cancer cell lines. The compound's mechanism appears to involve the induction of apoptosis and cell cycle arrest at specific phases (G2/M phase), which is critical for therapeutic efficacy against tumors .
Antibacterial Properties
The antibacterial activity of related compounds has been documented, particularly against Gram-positive bacteria such as Staphylococcus aureus. The structure–activity relationship indicates that modifications in the alkyl chain and functional groups can significantly influence antibacterial potency .
Case Studies
Recent studies have explored the biological activity of similar compounds:
- Study on Antitumor Mechanisms : A study investigated the effects of a related compound on breast cancer cell lines. Results indicated significant reductions in cell viability and alterations in key signaling pathways associated with tumor growth and metastasis .
- Antibacterial Efficacy : Another research focused on the antibacterial properties of derivatives containing similar functional groups. The findings revealed effective inhibition of bacterial growth at low concentrations, suggesting potential for use in antibiotic formulations .
Data Table: Biological Activities
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
